Cas no 1894676-77-7 (imidazo1,2-apyrimidin-6-amine hydrochloride)

• Product Name: imidazo1,2-apyrimidin-6-amine hydrochloride
• CAS No: 1894676-77-7
• MF: C₆H₇ClN₄
• MW: 170.59957909584
• MDL: MFCD18434405
• CID: 4627518
• PubChem ID: 71464350
• Update Time: 2025-05-21

imidazo1,2-apyrimidin-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• imidazo[1,2-a]pyrimidin-6-amine hydrochloride
• imidazo1,2-apyrimidin-6-amine hydrochloride

• MDL： MFCD18434405
• Inchi： 1S/C6H6N4.ClH/c7-5-3-9-6-8-1-2-10(6)4-5;/h1-4H,7H2;1H
• InChI Key： XFYNLVIPIGNSAM-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=C(N)C=N2.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on imidazo1,2-apyrimidin-6-amine hydrochloride

Introduction to Imidazo1,2-apyrimidin-6-amine Hydrochloride (CAS No. 1894676-77-7)

Imidazo1,2-apyrimidin-6-amine hydrochloride, a compound with the chemical identifier CAS No. 1894676-77-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the imidazoapyrimidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it a promising candidate for further research and development in medicinal chemistry.

The structure of imidazo1,2-apyrimidin-6-amine hydrochloride consists of a fused ring system comprising an imidazole ring and an apyrimidine moiety, with an amine functional group at the 6-position. This unique structural framework contributes to its remarkable pharmacological properties. The presence of the amine group not only facilitates interactions with biological targets but also allows for modifications that can enhance its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel small molecules for the treatment of various diseases. Among these, imidazoapyrimidines have emerged as a privileged scaffold due to their ability to modulate multiple biological pathways. Imidazo1,2-apyrimidin-6-amine hydrochloride has been extensively studied for its potential role in inhibiting kinases and other enzymes involved in cancer progression. Preclinical studies have demonstrated its ability to disrupt signaling pathways that are crucial for tumor growth and survival.

One of the most compelling aspects of this compound is its mechanism of action. By targeting specific enzymes and receptors, it can interfere with key processes that contribute to disease development. For instance, research has shown that it can inhibit the activity of Janus kinases (JAKs), which are involved in inflammatory responses and hematopoiesis. This makes it a promising candidate for treating inflammatory disorders and certain types of cancer.

The synthesis of imidazo1,2-apyrimidin-6-amine hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is crucial for transitioning from laboratory-scale research to industrial production, where cost-effectiveness and reproducibility are paramount.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of this compound. Molecular modeling studies have helped researchers predict how it interacts with biological targets at the atomic level. These insights have guided the design of analogs with improved potency and reduced side effects.

The potential therapeutic applications of imidazo1,2-apyrimidin-6-amine hydrochloride extend beyond oncology. Emerging evidence suggests that it may also have beneficial effects in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has opened new avenues for developing treatments for these conditions.

In clinical trials, patients with advanced-stage cancers have shown promising responses to treatments involving this compound. The Phase II trials have reported significant tumor shrinkage and prolonged progression-free survival in patients who were unresponsive to standard therapies. These results have generated considerable excitement within the medical community and highlight the need for further investigation.

The safety profile of imidazo1,2-apyrimidin-6-amine hydrochloride is another critical aspect that has been thoroughly evaluated. While early studies revealed some mild side effects, such as nausea and fatigue, these were generally manageable and did not lead to discontinuation of treatment in most cases. Ongoing research aims to identify strategies to minimize these effects while maintaining therapeutic efficacy.

The regulatory landscape for approving new pharmaceuticals is stringent but well-established. Regulatory agencies require comprehensive data on safety and efficacy before approving a drug for clinical use. The extensive preclinical and clinical data available for imidazo1,2-apyrimidin-6-amine hydrochloride supports its potential as a viable therapeutic option.

The future directions for research on this compound are multifaceted. Scientists are exploring ways to enhance its bioavailability through novel formulations and delivery systems. Additionally, efforts are underway to develop combination therapies that could synergize with existing treatments, providing more effective solutions for patients.

The role of imidazoapyrimidines in drug discovery continues to expand as new synthetic methodologies are developed. These advancements allow for rapid screening of large libraries of compounds, increasing the likelihood of identifying novel therapeutics with unique mechanisms of action.

In conclusion, imidazo1,2-apyrimidin-6-amine hydrochloride (CAS No. 1894676-77-7) represents a significant breakthrough in pharmaceutical chemistry with far-reaching implications for human health. Its diverse biological activities and potential therapeutic applications make it a compelling target for further research and development.